2-Chloro-1-[4-(5-fluoro-1,3-benzothiazol-2-yl)piperidin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[4-(5-fluoro-1,3-benzothiazol-2-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C15H16ClFN2OS/c1-9(16)15(20)19-6-4-10(5-7-19)14-18-12-8-11(17)2-3-13(12)21-14/h2-3,8-10H,4-7H2,1H3
• InChI Key: PCKZIRKUWMUKTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)C2=NC3=C(S2)C=CC(=C3)F)Cl
• Molecular Formula: C15H16ClFN2OS
• Molecular Weight: 326.8 g/mol

Description

The compound “2-Chloro-1-[4-(5-fluoro-1,3-benzothiazol-2-yl)piperidin-1-yl]propan-1-one” is a complex organic molecule. It contains a benzothiazole group (a type of heterocyclic compound), a piperidine group (a type of organic compound containing a six-membered ring with one nitrogen atom), and a propanone group (a type of ketone). The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the benzothiazole and piperidine rings. The benzothiazole ring could be formed through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc. The piperidine ring could be formed through methods such as the reduction of pyridine.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and piperidine rings are likely to be planar, while the propanone group could add some three-dimensionality to the molecule. The presence of the chlorine and fluorine atoms could also influence the molecule’s shape due to their electronegativity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. The benzothiazole group can participate in a variety of reactions, including electrophilic substitution and nucleophilic addition. The piperidine ring can undergo reactions such as alkylation and acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis, and investigating its mechanism of action.